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Compound of Interest

Compound Name: 4-(4-Morpholinobutylthio)phenol

Cat. No.: B159132

Essential Safety and Handling Guide for 4-(4-
Morpholinobutylthio)phenol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-(4-
Morpholinobutylthio)phenol. Adherence to these protocols is essential for ensuring personal
safety and minimizing environmental impact.

Hazard Summary and Personal Protective
Equipment (PPE)

4-(4-Morpholinobutylthio)phenol is a hazardous substance that requires stringent safety
measures. The primary routes of exposure are inhalation, ingestion, and skin contact. It is
classified as toxic if swallowed, in contact with skin, or if inhaled, and it can cause severe skin
burns and eye damage.[1] Additionally, it is suspected of causing genetic defects and may
cause damage to the nervous system, kidneys, liver, and skin through prolonged or repeated
exposure.[1]

Quantitative Hazard Classification:
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Hazard Class Category
Acute Toxicity, Oral Category 3
Acute Toxicity, Dermal Category 3
Acute Toxicity, Inhalation Category 3

Skin Corrosion

Sub-category 1B

Serious Eye Damage Category 1
Germ Cell Mutagenicity Category 2
Specific Target Organ Toxicity (Repeated

Category 2
Exposure)
Acute Aquatic Hazard Category 2
Chronic Aquatic Hazard Category 2

Required Personal Protective Equipment (PPE):

Protection Type

Specification

Eye/Face Protection

Wear chemical safety goggles and a face shield.

[1]

Skin Protection

Wear chemically resistant gloves (e.g., nitrile
rubber) and protective clothing. Immediately
remove and launder contaminated clothing

before reuse.[1][2]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced.[3] Work in a well-ventilated area,

preferably under a chemical fume hood.[1][3]

Operational and Handling Plan
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A systematic approach to handling 4-(4-Morpholinobutylthio)phenol is critical to maintaining
a safe laboratory environment.

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. Read and understand the Safety Data Sheet (SDS).[1] Prepare the work area by
ensuring a chemical fume hood is operational and an eyewash station and safety shower are
accessible.[3]

e Handling:

[e]

Work exclusively within a certified chemical fume hood to minimize inhalation exposure.[1]

[3]

o Avoid direct contact with the substance. Use appropriate tools and techniques to prevent
skin and eye contact.

o Do not eat, drink, or smoke in the handling area.[1]

o Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[1][2][4]

e Storage:
o Store in a tightly closed, properly labeled container.[1][2][4][5]
o Keep in a dry, well-ventilated place away from heat and sources of ignition.[1][5]
o Store locked up.[4]

Emergency Procedures and First Aid

In the event of exposure, immediate action is necessary.
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Exposure Route

First Aid Measures

If Swallowed

Immediately call a POISON CENTER or doctor.

Rinse mouth. Do NOT induce vomiting.[1]

If on Skin (or hair)

Take off immediately all contaminated clothing.

Rinse skin with plenty of water.[1][2]

Remove person to fresh air and keep

If Inhaled comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[2][3][4]
Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
If in Eyes

do. Continue rinsing. Get immediate medical

attention.[2]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Step-by-Step Disposal Protocol:

o Waste Collection: Collect all waste material, including contaminated PPE and empty

containers, in a designated and properly labeled hazardous waste container.

o Container Management: Keep waste containers tightly closed and store them in a secure,

well-ventilated area.

o Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[2][4] Do not release into the

environment.[1]

Workflow and Safety Logic

The following diagram illustrates the essential workflow for safely handling 4-(4-

Morpholinobutylthio)phenol, from preparation to disposal.
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Caption: Workflow for handling 4-(4-Morpholinobutylthio)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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